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Compound of Interest

Compound Name:
Methylaminoacetaldehyde

dimethyl acetal

Cat. No.: B117271 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

methylaminoacetaldehyde dimethyl acetal, a flammable and irritating compound. Adherence

to these protocols is critical for minimizing risks and maintaining a safe research environment.

Chemical Safety and Hazard Information
Methylaminoacetaldehyde dimethyl acetal is classified as a flammable liquid and vapor that

can cause skin and serious eye irritation, as well as potential respiratory irritation.[1][2] It is

crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-

ventilated area, away from heat, sparks, and open flames.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for methylaminoacetaldehyde dimethyl
acetal, compiled from various safety data sheets.
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Property Value Reference

CAS Number 122-07-6 [1]

Molecular Formula C5H13NO2 [1]

Boiling Point 140 °C (lit.)

Density 0.928 g/mL at 25 °C (lit.)

Flash Point 29 °C (84.2 °F)

Hazard Class Flammable Liquid, Category 3 [1][2]

Standard Operating Procedure for Disposal
The disposal of methylaminoacetaldehyde dimethyl acetal must be treated as hazardous

waste.[1] Under no circumstances should this chemical be disposed of down the drain or in

regular trash.[4]

Experimental Protocol: Waste Collection and Disposal

Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including safety goggles with side-shields, chemical-resistant

gloves (e.g., nitrile), and a lab coat.[2] If there is a risk of inhalation, use a full-face respirator.

[2]

Waste Container:

Select a designated, compatible, and properly labeled hazardous waste container.[5][6]

The container should be made of a material that will not react with the chemical.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "Methylaminoacetaldehyde Dimethyl Acetal," and the approximate concentration

if it is in a solution.[6]

Keep the waste container closed at all times, except when adding waste.[6][7]

Segregation of Waste:
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Do not mix methylaminoacetaldehyde dimethyl acetal waste with other incompatible

waste streams.[5] It should be segregated with other non-halogenated solvent wastes.

Accumulation in the Lab:

Store the waste container in a designated satellite accumulation area within the laboratory.

[6]

This area should be in a well-ventilated location, away from sources of ignition and heat.

[3][8]

Ensure the container is stored in secondary containment to prevent spills.[7]

Requesting Disposal:

Once the waste container is nearly full (no more than 90% capacity to allow for

expansion), arrange for its disposal through your institution's Environmental Health &

Safety (EHS) office or equivalent department.[6][7]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal of Empty Containers:

Empty containers that held methylaminoacetaldehyde dimethyl acetal must also be

treated as hazardous waste as they may retain product residue.[1][3]

Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol). The

rinsate must be collected and disposed of as hazardous waste.[7]

After triple-rinsing, deface the original label and dispose of the container as instructed by

your institution's EHS office.

Emergency Procedures: Spill and Exposure
Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent further

hazards.
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Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated.[3]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][3][8] Use non-sparking tools for cleanup.[3]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[3] Do

not use combustible materials like paper towels to absorb the initial spill.

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the

cleaning materials for disposal as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS office.

First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Visual Guidance: Disposal Workflow and Spill
Response
The following diagrams illustrate the procedural workflows for the proper disposal and spill

response for methylaminoacetaldehyde dimethyl acetal.
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Waste Generation and Collection

Storage and Disposal

Generate Waste
(Methylaminoacetaldehyde Dimethyl Acetal)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)
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Keep Container Securely Closed

Store in Designated Satellite
Accumulation Area

Segregate from Incompatible Wastes

Container 90% Full

Request EHS Waste Pickup

EHS Collects for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for Proper Disposal.
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Spill Occurs

Evacuate Area & Ensure Ventilation Eliminate All Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Waste in Labeled Container
(Use Non-Sparking Tools)

Decontaminate Spill Area
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Caption: Emergency Spill Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02391~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2018:02:36~~(Methylamino
https://www.echemi.com/sds/methylaminoacetaldehydedimethylacetal-pid_Seven3460.html
https://pim-resources.coleparmer.com/sds/74908.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/store/msds?partNumber=AC153340025&countryCode=US&language=en
https://www.benchchem.com/product/b117271#methylaminoacetaldehyde-dimethyl-acetal-proper-disposal-procedures
https://www.benchchem.com/product/b117271#methylaminoacetaldehyde-dimethyl-acetal-proper-disposal-procedures
https://www.benchchem.com/product/b117271#methylaminoacetaldehyde-dimethyl-acetal-proper-disposal-procedures
https://www.benchchem.com/product/b117271#methylaminoacetaldehyde-dimethyl-acetal-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117271?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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